N-(2,5-dimethoxyphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H23N3O3S/c1-14-9-15(2)11-16(10-14)24-8-7-22-21(24)28-13-20(25)23-18-12-17(26-3)5-6-19(18)27-4/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key: YNUQPZSHQVFTAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=C(C=CC(=C3)OC)OC)C
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol
• CAS No.: 851132-19-9

Description

N-(2,5-dimethoxyphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N3O3S and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

• The synthesis of related acetamide derivatives and their evaluation for anticancer activities showed that some compounds exhibited significant activity against various human tumor cell lines, particularly melanoma-type cell lines (Duran & Demirayak, 2012).
• Another study synthesized derivatives of a similar structure, highlighting their potential antitumor activity against a range of human tumor cell lines (Yurttaş et al., 2015).

Chemical Properties and Synthesis

• Research on the synthesis and pKa determination of N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives provided insights into the acidity constants and protonation behaviors of these compounds (Duran & Canbaz, 2013).

Antibacterial Activities

• Studies on the synthesis of related acetamide derivatives also highlighted their significant antibacterial activity, showcasing the potential of these compounds in antimicrobial applications (Ramalingam et al., 2019).

Corrosion Inhibition

• The corrosion inhibition potential of newly synthesized benzimidazole derivatives, including similar acetamide compounds, was investigated, demonstrating their effectiveness in protecting carbon steel in acidic solutions (Rouifi et al., 2020).